Cas no 1089212-40-7 (5-(dichloromethyl)-1-methyl-1H-Pyrazole)

• Product Name: 5-(dichloromethyl)-1-methyl-1H-Pyrazole
• CAS No: 1089212-40-7
• MF: C₅H₆Cl₂N₂
• MW: 165.020538806915
• CID: 1098417
• PubChem ID: 66901700
• Update Time: 2025-04-20

5-(dichloromethyl)-1-methyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(dichloromethyl)-1-methyl-1H-Pyrazole
• 5-dichloromethyl-N-methylpyrazole
• DTXSID901277879
• MFCD16619901
• 1089212-40-7
• PNDBZMNVPCGABH-UHFFFAOYSA-N
• SCHEMBL1085684
• SY331019
• 5-(dichloromethyl)-1-methylpyrazole

• Inchi： 1S/C5H6Cl2N2/c1-9-4(5(6)7)2-3-8-9/h2-3,5H,1H3
• InChI Key： PNDBZMNVPCGABH-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=NN1C)Cl

Computed Properties

• Exact Mass: 163.9908036g/mol
• Monoisotopic Mass: 163.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8Ų